Cas no 1742-51-4 (Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate
• CAS No: 1742-51-4
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6106283
• PubChem ID: 153765451
• Update Time: 2025-10-23

Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1742-51-4
• EN300-7053206
• benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate
• Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H19NO3/c1-2-8-16(19)9-11-17(12-10-16)15(18)20-13-14-6-4-3-5-7-14/h1,3-7,19H,8-13H2
• InChI Key： NMHKRMXGZLQPJA-UHFFFAOYSA-N
• SMILES： OC1(CC#C)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate (CAS No. 1742-51-4)

Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate (CAS No. 1742-51-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of a hydroxy group and a prop-2-yn-1-yl moiety in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for piperidine-based compounds has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate due to its potential as a building block for neurological therapeutics and anti-inflammatory agents. Its carboxylate ester functionality also opens doors for applications in prodrug design, a hot topic in modern pharmacology.

The compound's CAS No. 1742-51-4 is frequently searched in academic databases and chemical marketplaces, reflecting its growing commercial and scientific value. Users often inquire about its synthesis methods, solubility, and stability under various conditions. These queries align with broader trends in the chemical industry, where sustainable synthesis and green chemistry are prioritized. For instance, optimizing the synthesis of Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate using catalytic methods or microwave-assisted reactions could reduce environmental impact.

Another area of interest is the compound's spectroscopic characterization. Techniques like NMR, IR, and mass spectrometry are commonly employed to confirm its purity and structure. These analyses are critical for ensuring reproducibility in research, a key concern for scientists working with high-value intermediates. Additionally, the compound's crystallographic data and thermodynamic properties are often requested, highlighting the need for comprehensive physicochemical profiling.

The versatility of Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate extends to its potential role in click chemistry. The prop-2-yn-1-yl group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used reaction in bioconjugation and polymer science. This aligns with the rising popularity of modular synthesis approaches, which streamline the development of complex molecules.

From a commercial perspective, suppliers and distributors of CAS No. 1742-51-4 often highlight its high purity grades and custom synthesis options. The compound's scalability and cost-effectiveness are frequently discussed in industry forums, as these factors influence its adoption in large-scale applications. Furthermore, regulatory compliance and safety data sheets (SDS) are essential considerations for buyers, underscoring the importance of transparent and accurate product information.

In summary, Benzyl 4-hydroxy-4-(prop-2-yn-1-yl)piperidine-1-carboxylate (CAS No. 1742-51-4) is a compound of significant scientific and industrial interest. Its structural features, combined with its potential applications in drug development and material science, make it a valuable subject of ongoing research. As the chemical community continues to explore sustainable synthesis and innovative applications, this compound is poised to remain a key player in advanced chemical research.